N-(4-methoxybenzyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: 2-[3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C26H28N4O4S/c1-29-16-21(19-7-5-4-6-8-19)23-24(29)25(32)30(13-14-33-2)26(28-23)35-17-22(31)27-15-18-9-11-20(34-3)12-10-18/h4-12,16H,13-15,17H2,1-3H3,(H,27,31)
• InChI Key: DJYSDRKLPWFHHS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=N2)SCC(=O)NCC3=CC=C(C=C3)OC)CCOC)C4=CC=CC=C4
• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol

Description

N-(4-methoxybenzyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H28N4O4S and its molecular weight is 492.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Compounds structurally related to the query compound have been synthesized and evaluated for various biological activities. For instance, the synthesis of novel heterocyclic compounds derived from benzodifuranyl and thiazolopyrimidines has shown anti-inflammatory and analgesic properties, indicating the potential of these compounds in medical research for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, certain pyrimidine derivatives have demonstrated in vitro cytotoxic activity against cancer cell lines, suggesting their application in cancer research (Al-Sanea, Parambi, Shaker, et al., 2020).

Antinociceptive Activity

Pyrrolobenzodiazepines, which share a partial structural similarity with the compound , have been synthesized and evaluated for antinociceptive effects. These studies have contributed to the understanding of pain management mechanisms and the development of new analgesics without sedative or myorelaxant effects (Mai, Santo, Massa, et al., 1995).

Antimicrobial and Antitumor Agents

Research on pyrimidine and thiazolopyrimidine derivatives has highlighted their potential as antimicrobial and antitumor agents. These compounds have been tested for their efficacy against a range of bacteria and cancer cell lines, providing a foundation for developing new drugs in these areas (Kerru, Maddila, Maddila, et al., 2019).

Dual Inhibitors in Cancer Therapy

The design and synthesis of compounds acting as dual inhibitors of critical enzymes in cancer cell proliferation, such as dihydrofolate reductase and thymidylate synthase, have been explored. These studies aim to develop more effective cancer therapies by targeting multiple pathways simultaneously (Gangjee, Lin, Kisliuk, et al., 2005).